Cas no 56427-72-6 (Benzoic acid, 2-(broMoMethyl)-3-chloro-, ethyl ester)

• Product Name: Benzoic acid, 2-(broMoMethyl)-3-chloro-, ethyl ester
• CAS No: 56427-72-6
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 3028954
• PubChem ID: 13187239
• Update Time: 2025-07-14

Benzoic acid, 2-(broMoMethyl)-3-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(broMoMethyl)-3-chloro-, ethyl ester
• 56427-72-6
• SCHEMBL2601357
• ethyl 2-(bromomethyl)-3-chlorobenzoate
• DB-108717

• Inchi： 1S/C10H10BrClO2/c1-2-14-10(13)7-4-3-5-9(12)8(7)6-11/h3-5H,2,6H2,1H3
• InChI Key： KLABQLJBKSWJOX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 275.95527Da
• Monoisotopic Mass: 275.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzoic acid, 2-(broMoMethyl)-3-chloro-, ethyl ester

Benzoic Acid, 2-(Bromomethyl)-3-Chloro-, Ethyl Ester (CAS No. 56427-72-6): A Comprehensive Overview of Its Chemistry and Applications

The benzoic acid, 2-(bromomethyl)-3-chloro-, ethyl ester (CAS No. 56427-72-6) is a structurally complex organic compound with significant potential in chemical biology, pharmaceutical research, and advanced material synthesis. This compound belongs to the class of substituted benzoic acid derivatives, characterized by a chloro substituent at the 3-position and a bromomethyl group at the 2-position on the benzene ring, further esterified with an ethyl group. Its unique structure enables versatile reactivity and functionalization pathways, making it a valuable intermediate in modern synthetic chemistry.

Recent studies highlight its role in drug discovery pipelines, particularly in the development of targeted therapies for cancer and neurodegenerative diseases. A groundbreaking study published in *Nature Chemical Biology* (2023) demonstrated that analogs of this compound exhibit selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The bromomethyl moiety was found to enhance cellular permeability, enabling efficient delivery across biological membranes—a critical factor for drug efficacy.

In material science applications, the compound’s chloro and bromomethyl groups facilitate cross-linking reactions during polymer synthesis. Researchers at MIT recently reported its use as a monomer in creating stimuli-responsive hydrogels for controlled drug release systems. The ethyl ester functionality allows precise tuning of gelation kinetics under physiological conditions, addressing longstanding challenges in biomedical engineering.

Synthetic advancements have also optimized the production pathway of this compound. Traditional methods relied on multi-step processes involving hazardous reagents, but a novel protocol described in *ACS Catalysis* (2024) employs palladium-catalyzed cross-coupling to directly install the bromomethyl group onto chlorobenzoic acid derivatives under mild conditions. This method reduces waste generation by over 40% compared to conventional approaches while maintaining high yield (>90%).

Beyond pharmaceuticals and materials, its structural versatility positions it as a key component in analytical chemistry standards. The compound’s distinct spectral signatures—particularly its IR absorption peaks at ~1700 cm⁻¹ (ester carbonyl stretch) and NMR signals indicative of the chloro- and